Cas no 2172487-04-4 (4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile)

• Product Name: 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile
• CAS No: 2172487-04-4
• MF: C₁₁H₈ClN₃
• MW: 217.654320716858
• CID: 6417184
• PubChem ID: 165598932
• Update Time: 2025-05-25

4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile
• 4-[5-(chloromethyl)-1H-pyrazol-1-yl]benzonitrile
• 2172487-04-4
• EN300-1591348

• Inchi： 1S/C11H8ClN3/c12-7-11-5-6-14-15(11)10-3-1-9(8-13)2-4-10/h1-6H,7H2
• InChI Key： QDWZRYMWVAEKLI-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NN1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 217.0406750g/mol
• Monoisotopic Mass: 217.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile

Recent Advances in the Study of 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile (CAS: 2172487-04-4)

The compound 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile (CAS: 2172487-04-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or pathways involved in disease mechanisms. This research brief aims to summarize the latest findings related to this compound, providing insights into its therapeutic potential and future research directions.

One of the key areas of investigation has been the synthesis and optimization of 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and confirm the presence of the chloromethyl and pyrazole functional groups, which are believed to contribute to its biological activity.

In terms of biological activity, recent studies have explored the compound's interaction with various protein targets. Preliminary results suggest that 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile exhibits inhibitory effects on certain kinases and proteases, making it a promising candidate for the development of anticancer and anti-inflammatory agents. For instance, in vitro assays have demonstrated its ability to selectively inhibit the proliferation of cancer cell lines, with minimal cytotoxicity to normal cells. These findings highlight its potential as a lead compound for further optimization.

Another significant aspect of the research has been the investigation of the compound's pharmacokinetic properties. Studies have assessed its stability, solubility, and metabolic profile, which are essential for determining its suitability as a drug candidate. While the compound shows moderate stability under physiological conditions, efforts are underway to modify its structure to enhance bioavailability and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these modifications.

Looking ahead, the research community is optimistic about the potential of 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile to contribute to the development of novel therapeutics. Future studies are expected to focus on in vivo efficacy and safety evaluations, as well as the exploration of its mechanism of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial to accelerate its translation from the laboratory to clinical applications.

In conclusion, the compound 4-5-(chloromethyl)-1H-pyrazol-1-ylbenzonitrile (CAS: 2172487-04-4) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. As research progresses, it is anticipated that this compound will play a significant role in addressing unmet medical needs and advancing the field of precision medicine.